Cas no 876-99-3 (2,6-dimethylphenyl chloroformate)
876-99-3 structure
Product name:2,6-dimethylphenyl chloroformate
2,6-dimethylphenyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- (2,6-dimethylphenyl) carbonochloridate
- 2,6 xylyl chloroformate
- 2,6-dimethylphenol chloroformate
- 2,6-dimethylphenyl carbonochloridate
- 2,6-dimethylphenyl chloroformate
- 2,6-Dimethylphenylchlorformat
- DTXSID20297319
- 876-99-3
- WPHOWHZYEOSZIS-UHFFFAOYSA-N
- SCHEMBL4812600
- NSC115521
- NSC 115521
- AKOS020226681
- 2,6-dimethylphenylchloroformate
- NSC-115521
- EN300-281231
-
- MDL： MFCD24141132
- Inchi： InChI=1S/C9H9ClO2/c1-6-4-3-5-7(2)8(6)12-9(10)11/h3-5H,1-2H3
- InChI Key： WPHOWHZYEOSZIS-UHFFFAOYSA-N
- SMILES： CC1=C(C(=CC=C1)C)OC(=O)Cl
Computed Properties
- Exact Mass: 184.02900
- Monoisotopic Mass: 184.029107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.195
- Boiling Point: 232.9°C at 760 mmHg
- Flash Point: 98.2°C
- Refractive Index: 1.526
- PSA: 26.30000
- LogP: 3.04100
2,6-dimethylphenyl chloroformate PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-281231-0.1g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 0.1g |
$490.0 | 2023-09-09 | ||
| Enamine | EN300-281231-1g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 1g |
$557.0 | 2023-09-09 | ||
| Enamine | EN300-281231-0.25g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 0.25g |
$513.0 | 2023-09-09 | ||
| Enamine | EN300-281231-1.0g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-281231-2.5g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 2.5g |
$1089.0 | 2023-09-09 | ||
| Enamine | EN300-281231-0.5g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 0.5g |
$535.0 | 2023-09-09 | ||
| Enamine | EN300-281231-5g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 5g |
$1614.0 | 2023-09-09 | ||
| Enamine | EN300-281231-5.0g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 5g |
$3147.0 | 2023-06-04 | ||
| Ambeed | A1086840-1g |
2,6-Dimethylphenyl chloroformate |
876-99-3 | 95% | 1g |
$427.0 | 2024-04-16 | |
| Enamine | EN300-281231-0.05g |
2,6-dimethylphenyl chloroformate |
876-99-3 | 0.05g |
$468.0 | 2023-09-09 |
2,6-dimethylphenyl chloroformate Related Literature
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Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
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Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
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9. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:876-99-3)2,6-dimethylphenyl chloroformate
Purity:99%
Quantity:1g
Price ($):384.0